Cas no 135123-73-8 (Ethyl 3-oxo-4-(3-thienyl)butanoate)

• Product Name: Ethyl 3-oxo-4-(3-thienyl)butanoate
• CAS No: 135123-73-8
• MF: C₁₀H₁₂O₃S
• MW: 212.265481948853
• CID: 2116222
• Update Time: 2023-08-04

Ethyl 3-oxo-4-(3-thienyl)butanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-oxo-4-(thiophen-3-yl)butanoate
• BRHLJXOYIXKION-UHFFFAOYSA-N
• ethyl 3-oxo-4-(3-thienyl)butanoate
• Ethyl 3-oxo-4-(3-thienyl)butanoate

• Inchi： 1S/C10H12O3S/c1-2-13-10(12)6-9(11)5-8-3-4-14-7-8/h3-4,7H,2,5-6H2,1H3
• InChI Key： BRHLJXOYIXKION-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CC(CC(=O)OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 215
• XLogP3: 1.6
• Topological Polar Surface Area: 71.6